Cas no 1932322-54-7 ((2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid)

• Product Name: (2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid
• CAS No: 1932322-54-7
• MF: C₆H₈F₃NO₃
• MW: 199.12783241272
• CID: 5211586
• PubChem ID: 95567637
• Update Time: 2025-10-29

(2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• D-Proline, 4-(trifluoromethoxy)-, (4R)-
• (2R,4R)-4-(TRIFLUOROMETHOXY)PYRROLIDINE-2-CARBOXYLIC ACID
• (2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C6H8F3NO3/c7-6(8,9)13-3-1-4(5(11)12)10-2-3/h3-4,10H,1-2H2,(H,11,12)/t3-,4-/m1/s1
• InChI Key： KNQAAVYPDKAZPC-QWWZWVQMSA-N
• SMILES： C(O)(=O)[C@H]1C[C@@H](OC(F)(F)F)CN1

Additional information on (2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid

(2R,4R)-4-(Trifluoromethoxy)pyrrolidine-2-carboxylic Acid: A Comprehensive Overview

The compound (2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid with CAS No. 1932322-54-7 is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule's structure consists of a pyrrolidine ring, which is a five-membered saturated ring containing one nitrogen atom, substituted with a trifluoromethoxy group at the 4-position and a carboxylic acid group at the 2-position. These substituents contribute to the compound's distinctive chemical and biological properties.

Recent studies have highlighted the importance of (2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid in various research areas. For instance, its stereochemistry plays a crucial role in determining its pharmacokinetic properties. The (2R,4R) configuration ensures optimal bioavailability and stability, making it a promising candidate for therapeutic applications. Researchers have explored its potential as a building block for more complex molecules, leveraging its versatile functional groups to design novel drugs targeting various diseases.

The synthesis of (2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid involves advanced organic chemistry techniques. One common approach is the asymmetric synthesis using chiral catalysts to achieve the desired stereochemistry. This method ensures high enantiomeric excess, which is critical for pharmaceutical applications. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and scalability of this process, making it more accessible for industrial production.

In terms of applications, (2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid has shown potential in drug discovery programs targeting central nervous system disorders. Its ability to modulate specific neurotransmitter systems makes it a valuable tool in developing treatments for conditions such as depression and anxiety. Additionally, its trifluoromethoxy group contributes to enhanced lipophilicity, which improves its ability to cross biological membranes and interact with target proteins.

Recent research has also focused on the environmental impact of (2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid and its derivatives. Studies have examined their biodegradability and toxicity profiles to ensure sustainable use in pharmaceutical formulations. These findings underscore the importance of green chemistry principles in modern drug development.

In conclusion, (2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid (CAS No. 1932322-54-7) is a versatile compound with significant potential in organic synthesis and pharmacology. Its unique structure and stereochemistry make it an invaluable tool for developing innovative therapies. As research continues to uncover new applications and optimize synthetic methods, this compound will likely play an increasingly important role in the field of medicinal chemistry.